Cas no 122341-51-9 (Benzothiazolium,2-[[5,5-dimethyl-3-[(3-pentyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt)

• Product Name: Benzothiazolium,2-[[5,5-dimethyl-3-[(3-pentyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt
• CAS No: 122341-51-9
• MF: C₃₂H₃₈N₂O₃S₃
• MW: 594.850724697113
• CID: 133509
• PubChem ID: 14848396
• Update Time: 2025-04-19

Benzothiazolium,2-[[5,5-dimethyl-3-[(3-pentyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,2-[[5,5-dimethyl-3-[(3-pentyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt
• 3-(3-SULFOPROPYL)-2-([3-[(3-PENTYL-2-BENZOTHIAZOLINYLIDENE)METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN-1-YLIDENE]METHYL) BENZOTHIAZOLIUM INNER SALT
• Benzothiazolium,2-[[5,5-dimethyl-3-[(3-pentyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1...
• Benzothiazolium,2-[[5,5-dimethyl-3-[(3-pentyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfoprop
• 3-[2-((Z)-(5,5-DIMETHYL-3-[(E)-(3-PENTYL-1,3-BENZOTHIAZOL-3-IUM-2-YL)METHYLIDENE]-1-CYCLOHEXEN-1-YL)METHYLIDENE)-1,3-BENZOTHIAZOL-3-YL]-1-PROPANESULFONATE
• BENZOTHIAZOLIUM, 2-[[5,5-DIMETHYL-3-[(3-PENTYL-2(3H)-BENZOTHIAZOLYLIDENE)METHYL]-2-CYCLOHEXEN-1-YLIDENE]METHYL]-3-(3-SULFOPROPYL)-, INNER SALT
• 3-[2-[(Z)-[5,5-dimethyl-3-[(Z)-(3-pentyl-1,3-benzothiazol-2-ylidene)methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
• 122341-51-9
• 3-(3-SULFOPROPYL)-2-([3-[(3-PENTYL-2-BENZOTHIAZOLINYLIDENE)METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN-1-YLIDE

• Inchi： 1S/C32H38N2O3S3/c1-4-5-10-16-33-26-12-6-8-14-28(26)38-30(33)20-24-19-25(23-32(2,3)22-24)21-31-34(17-11-18-40(35,36)37)27-13-7-9-15-29(27)39-31/h6-9,12-15,19-21H,4-5,10-11,16-18,22-23H2,1-3H3
• InChI Key： YKVVDMYNFDOTFS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(CCCCC)C1=CC1=C/C(=C\C2=[N+](C3C=CC=CC=3S2)CCCS(=O)(=O)[O-])/CC(C)(C)C1 |c:15|

Computed Properties

• Exact Mass: 594.20400
• Monoisotopic Mass: 594.20445660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 130.87000
• LogP: 8.30290